Cas no 1865064-15-8 (4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]-)
4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]-
-
- Inchi: 1S/C9H13N3O/c10-5-9(2-3-9)8(13)7-1-4-11-6-12-7/h1,4,6,8,13H,2-3,5,10H2
- InChI Key: AYZPKLFBQYISNN-UHFFFAOYSA-N
- SMILES: C(C1=NC=NC=C1)(C1(CC1)CN)O
4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01079676-1g |
[1-(Aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 95% | 1g |
¥6755.0 | 2023-03-19 | |
| Enamine | EN300-682911-0.05g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 0.05g |
$1140.0 | 2023-03-10 | ||
| Enamine | EN300-682911-0.1g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 0.1g |
$1195.0 | 2023-03-10 | ||
| Enamine | EN300-682911-0.25g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 0.25g |
$1249.0 | 2023-03-10 | ||
| Enamine | EN300-682911-0.5g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 0.5g |
$1302.0 | 2023-03-10 | ||
| Enamine | EN300-682911-1.0g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-682911-2.5g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 2.5g |
$2660.0 | 2023-03-10 | ||
| Enamine | EN300-682911-5.0g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 5.0g |
$3935.0 | 2023-03-10 | ||
| Enamine | EN300-682911-10.0g |
[1-(aminomethyl)cyclopropyl](pyrimidin-4-yl)methanol |
1865064-15-8 | 10.0g |
$5837.0 | 2023-03-10 |
4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]-
Comprehensive Overview of 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- (CAS No. 1865064-15-8)
The compound 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- (CAS No. 1865064-15-8) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl moiety and an aminomethyl group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for heterocyclic compounds like 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- has surged, driven by advancements in small-molecule drug development. This compound's structural versatility allows for modifications that enhance bioavailability and selectivity, addressing key challenges in modern pharmacology. Its relevance to cancer research and neurodegenerative diseases has also sparked interest, as these fields dominate global health discussions and funding priorities.
The synthesis of CAS No. 1865064-15-8 involves multi-step organic reactions, often leveraging catalyzed cross-coupling and cyclization techniques. These methods are frequently searched by chemists optimizing green chemistry protocols, reflecting the industry's shift toward sustainable practices. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a critical factor for regulatory compliance in preclinical studies.
From a commercial perspective, 4-Pyrimidinemethanol derivatives are gaining traction in patent filings, particularly for kinase inhibitors and antiviral agents. This aligns with rising searches for "next-generation drug scaffolds" and "targeted therapy breakthroughs." The compound's cyclopropylamine segment further links it to proteolysis-targeting chimera (PROTAC) technologies, a hot topic in biopharma innovation.
Ongoing studies explore the structure-activity relationship (SAR) of α-[1-(aminomethyl)cyclopropyl]- substitutions, a frequent query among medicinal chemists. Computational modeling tools like molecular docking are often employed to predict its interactions with biological targets, resonating with the growing integration of AI-driven drug design. Such applications position CAS No. 1865064-15-8 as a compound bridging traditional synthesis with cutting-edge digital chemistry platforms.
In summary, 4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]- represents a convergence of synthetic accessibility and therapeutic potential. Its role in addressing drug resistance and undruggable targets ensures its prominence in scientific literature and industry pipelines, making it a focal point for future translational research.
1865064-15-8 (4-Pyrimidinemethanol, α-[1-(aminomethyl)cyclopropyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)